![molecular formula C12H9N3O2S B3023190 5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile CAS No. 903269-75-0](/img/structure/B3023190.png)
5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the reaction of diazonium salts with various amines. For instance, the reaction of 5-nitro-2,1-benzisothiazole-3-diazonium hydrogensulphate with anilines results in the formation of N-substituted triazenes and azo compounds, with the triazenes being the predominant product . Although the synthesis of "5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile" is not described, similar synthetic strategies could potentially be applied, such as the use of diazonium coupling or condensation reactions with appropriate precursors.
Molecular Structure Analysis
The molecular structure of related compounds is determined using various spectroscopic techniques. For example, a novel Schiff's base ligand was characterized by IR, NMR, mass spectrometry, and molecular modeling studies . These techniques could also be used to elucidate the structure of "5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile," providing insights into its molecular geometry and electronic structure.
Chemical Reactions Analysis
The chemical reactions of related compounds show a range of behaviors. The triazenes formed from diazonium coupling reactions are noted to be extraordinarily stable in acid medium, which suggests that similar nitro-substituted compounds might also exhibit stability under acidic conditions . Additionally, the regiocontrol of nitrile oxide cycloadditions to allyl alcohols indicates that the presence of certain functional groups can direct the outcome of cycloaddition reactions, which could be relevant for the chemical reactions of "5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile" .
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds can be inferred from their spectroscopic and thermal analyses. Metal complexes of a Schiff's base ligand were characterized by molar conductance, magnetic susceptibility, and thermal studies, which provide information on their non-electrolytic nature and possible geometries . Similarly, the physical and chemical properties of "5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile" could be studied using these methods to determine its solubility, stability, and reactivity.
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-nitro-2-(thiophen-2-ylmethylamino)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O2S/c13-7-9-6-10(15(16)17)3-4-12(9)14-8-11-2-1-5-18-11/h1-6,14H,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TTWOCFMBKZTKMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201248211 |
Source
|
| Record name | 5-Nitro-2-[(2-thienylmethyl)amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201248211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-[(thien-2-ylmethyl)amino]benzonitrile | |
CAS RN |
903269-75-0 |
Source
|
| Record name | 5-Nitro-2-[(2-thienylmethyl)amino]benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=903269-75-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Nitro-2-[(2-thienylmethyl)amino]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201248211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
